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Compound of Interest

Compound Name: llimaquinone

Cat. No.: B159049

For researchers, scientists, and drug development professionals handling ilimaquinone, a
bioactive marine metabolite, ensuring its proper disposal is a critical component of laboratory
safety and environmental responsibility. Due to its inherent hazardous properties, specific
procedures must be followed to mitigate risks to personnel and the environment. This guide
provides essential, step-by-step instructions for the safe disposal of ilimaquinone, grounded in
established safety protocols.

Key Properties and Hazards of llimaquinone

llimaquinone is a sesquiterpenoid quinone first isolated from marine sponges.[1] Its utility in
research, including anticancer and antiviral studies, is significant.[2][3] However, it is classified
as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[4] Understanding
its chemical and physical properties is fundamental to safe handling and disposal.
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Property Value

Chemical Formula C22H3004[1][2][41[5]

Molar Mass 358.47 g-mol-1[1][2][3][5]
Appearance Red solid[3][6]

Solubility Soluble in DMSO (200 mg/mL)[3][6]
Storage Temperature -20°C[2][3][4][6]

CAS Number 71678-03-0[1][2][3][4]

Procedural Steps for llimaquinone Disposal

The following protocol outlines the necessary steps for the proper disposal of ilimaquinone
waste, including pure compound, contaminated labware, and solutions.

1. Personal Protective Equipment (PPE) and Engineering Controls: Before handling
ilimaquinone waste, ensure appropriate PPE is worn, including safety goggles with side-
shields, protective gloves, and a lab coat.[4] All handling of ilimaquinone, including waste
preparation, should be conducted in a well-ventilated area, preferably within a chemical fume
hood to avoid inhalation of any dust or aerosols.[4] An accessible safety shower and eye wash
station are mandatory.[4]

2. Waste Segregation and Collection:

e Solid Waste: Collect unused or expired ilimaquinone powder and any grossly contaminated
items (e.g., weighing boats, contaminated paper towels) in a dedicated, clearly labeled
hazardous waste container. The container must be compatible with chemical waste and have
a secure lid.

e Liquid Waste: Solutions containing ilimaquinone should be collected in a separate, sealed,
and clearly labeled hazardous waste container. Do not mix with other solvent waste streams
unless explicitly permitted by your institution's environmental health and safety (EHS) office.
Given its high aquatic toxicity, ilimaquinone solutions must not be disposed of down the
drain.[4]
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» Sharps Waste: Needles, syringes, or other sharps contaminated with ilimaquinone must be
disposed of in a designated sharps container for hazardous chemical waste.

3. Labeling of Waste Containers: All waste containers must be clearly labeled with the words
"Hazardous Waste," the full chemical name "llimaquinone," and the approximate
concentration and quantity. Follow your institution's specific labeling requirements.

4. Temporary Storage: Store sealed hazardous waste containers in a designated and secure
satellite accumulation area (SAA) within the laboratory.[7] This area should be under the control
of laboratory personnel and away from general traffic.

5. Final Disposal: Arrange for the collection of the hazardous waste by your institution's EHS
office or a licensed hazardous waste disposal contractor.[4] Provide them with a complete and
accurate description of the waste.

Experimental Protocol for Decontamination of Labware: For non-disposable labware (e.g.,
glassware) that has come into contact with ilimaquinone, a triple-rinse procedure is
recommended:

» Rinse the labware three times with a suitable solvent in which ilimaquinone is soluble, such
as DMSO or acetone.

e Collect all rinsate as hazardous liquid waste.[7]

o After the triple rinse, the labware can typically be washed using standard laboratory
procedures.

Logical Workflow for llimaquinone Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of ilimaquinone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. llimaquinone - Wikipedia [en.wikipedia.org]

2. llimaquinone Datasheet DC Chemicals [dcchemicals.com]

3. llimaquinone A cell-permeable marine sponge metabolite with anti-microbial, anti-HIV, anti-
inflammatory, and anti-mitotic properties. | 71678-03-0 [sigmaaldrich.com]

4. llimaquinone|71678-03-0|MSDS [dcchemicals.com]

5. scbht.com [scbt.com]

6. llimaqguinone A cell-permeable marine sponge metabolite with anti-microbial, anti-HIV, anti-
inflammatory, and anti-mitotic properties. | 71678-03-0 [sigmaaldrich.com]

7. nswai.org [nswai.org]
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Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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